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Compound of Interest

Compound Name: 2-Allyl-4-ethoxyphenol

Cat. No.: B122652 Get Quote

Disclaimer: Direct and comprehensive safety and toxicological data for 2-Allyl-4-ethoxyphenol
(CAS No. 142875-24-9) is not readily available in published literature or safety data sheets.

This guide has been compiled by extrapolating information from structurally similar compounds,

including 4-ethoxyphenol, 2-ethoxyphenol, and other substituted phenols. The

recommendations provided herein are intended to guide researchers, scientists, and drug

development professionals in adopting a cautious and proactive approach to the safe handling

of this compound. All procedures should be conducted based on a thorough, site-specific risk

assessment.

Chemical and Physical Properties
While specific experimental data for 2-Allyl-4-ethoxyphenol is limited, its basic properties are

known.[1][2][3] The properties of structurally related compounds are presented below to

provide a comparative context for assessing potential characteristics.
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Property
2-Allyl-4-
ethoxyphenol

4-
Ethoxyphenol

2-
Ethoxyphenol

2-Allyl-4-
methoxypheno
l

CAS Number
142875-24-9[1]

[2]
622-62-8[4] 94-71-3[5] 584-82-7[6]

Molecular

Formula
C₁₁H₁₄O₂[1][2] C₈H₁₀O₂[4] C₈H₁₀O₂[7][8] C₁₀H₁₂O₂[6]

Molecular Weight
178.23 g/mol [1]

[2]
138.16 g/mol [4]

138.16 g/mol [7]

[8]
164.20 g/mol [6]

Appearance Not specified Beige solid[4]
Clear, colorless

to yellow liquid[7]
Not specified

Melting Point Not specified 64 - 67 °C[4] 20 - 25 °C[8] Not specified

Boiling Point Not specified Not available 216 - 217 °C[7] Not specified

Solubility Not specified
Soluble in

water[4]

Moderately

soluble in

water[7]

Not specified

Hazard Identification and GHS Classification
(Inferred)
A formal GHS classification for 2-Allyl-4-ethoxyphenol has not been established. However,

based on the classifications of analogous phenolic compounds, it is prudent to handle it as a

hazardous substance. The following inferred classification is based on data for 4-ethoxyphenol

and 2-ethoxyphenol.
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Hazard Class
Inferred Classification for
2-Allyl-4-ethoxyphenol

Basis (Structurally Similar
Compounds)

Acute Toxicity, Oral Category 4

4-Ethoxyphenol is classified as

Acute Toxicity (Oral), Category

4.[4]

Skin Corrosion/Irritation Category 2

4-Ethoxyphenol is classified as

Skin Corrosion/Irritation,

Category 2.[4]

Serious Eye Damage/Eye

Irritation
Category 1 or 2

4-Ethoxyphenol is classified as

Serious Eye Damage/Eye

Irritation, Category 1.[4] 2-

Ethoxyphenol is noted to

cause serious eye damage.[5]

Specific Target Organ Toxicity

(Single Exposure)

Category 3 (Respiratory

irritation)

4-Ethoxyphenol is classified for

specific target organ toxicity

(single exposure), Category 3,

with respiratory system as the

target organ.[4]

Skin Sensitization Possible Sensitizer
2-Ethoxyphenol may cause an

allergic skin reaction.[5]

Inferred Hazard Statements:

H302: Harmful if swallowed.

H315: Causes skin irritation.

H317: May cause an allergic skin reaction.

H318: Causes serious eye damage.

H335: May cause respiratory irritation.

Inferred Precautionary Statements:
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P261: Avoid breathing dust/fume/gas/mist/vapors/spray.

P280: Wear protective gloves/protective clothing/eye protection/face protection.

P301+P312: IF SWALLOWED: Call a POISON CENTER or doctor/physician if you feel

unwell.

P302+P352: IF ON SKIN: Wash with plenty of soap and water.

P305+P351+P338: IF IN EYES: Rinse cautiously with water for several minutes. Remove

contact lenses, if present and easy to do. Continue rinsing.

Toxicological Profile (Inferred)
Detailed toxicological studies on 2-Allyl-4-ethoxyphenol are not available. The toxicological

profile is inferred from data on related alkylphenols and ethoxylated phenols. Alkylphenols and

their derivatives have been noted for their potential to act as endocrine disruptors and can

cause a range of adverse health effects.[9][10][11][12]

Potential Health Effects:

Acute Effects: Based on related compounds, acute exposure may cause irritation to the skin,

eyes, and respiratory tract.[4][5] Ingestion may be harmful.[4]

Chronic Effects: Prolonged or repeated exposure to phenolic compounds can lead to

systemic toxicity, affecting organs such as the liver and kidneys.[13] Some alkylphenols are

suspected of causing genetic defects.[14]

Endocrine Disruption: Alkylphenols, particularly those with longer alkyl chains, are known to

have estrogenic effects and can act as endocrine disruptors.[12][15] The potential for 2-Allyl-
4-ethoxyphenol to exhibit such activity should be considered.

Occupational Exposure Limits (Inferred)
There are no established occupational exposure limits (OELs) for 2-Allyl-4-ethoxyphenol. In
the absence of specific limits, it is crucial to minimize exposure to the lowest reasonably

achievable level. For 4-ethoxyphenol, no specific OELs have been established by major

regulatory bodies.[16]
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Safe Handling and Storage
Given the lack of comprehensive safety data, a conservative approach to handling and storage

is essential.

Engineering Controls:

Work with 2-Allyl-4-ethoxyphenol should be conducted in a well-ventilated laboratory,

preferably within a certified chemical fume hood, especially when handling powders or

creating aerosols.[17][18]

Ensure that safety showers and eyewash stations are readily accessible.[17]

Personal Protective Equipment (PPE):

Eye and Face Protection: Chemical safety goggles are mandatory.[13] A face shield should

be worn when there is a risk of splashing.[13][19]

Skin Protection: A lab coat must be worn.[13] For potential splash hazards, a chemically

resistant apron is recommended.[13]

Hand Protection: Due to the potential for skin absorption and irritation, appropriate chemical-

resistant gloves are critical. Nitrile gloves may be suitable for incidental contact, but for direct

or prolonged handling, more robust gloves such as neoprene or butyl rubber should be

considered.[13][19] Always inspect gloves before use and change them immediately if

contaminated.

Respiratory Protection: If working outside of a fume hood where inhalation exposure is

possible, a NIOSH-approved respirator with an organic vapor cartridge is recommended.

Hygiene Practices:

Wash hands thoroughly with soap and water after handling the compound and before leaving

the laboratory.[17]

Do not eat, drink, or smoke in areas where this chemical is handled or stored.

Contaminated work clothing should be removed and laundered separately before reuse.
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Storage:

Store in a tightly closed container in a cool, dry, and well-ventilated area.[18]

Store away from strong oxidizing agents and strong bases, as these are incompatible with

phenolic compounds.[4]

Keep away from heat, sparks, and open flames.[13]

Accidental Release and First Aid Measures
Accidental Release:

Small Spills: Absorb with an inert material (e.g., sand, vermiculite) and place in a sealed

container for disposal.[20]

Large Spills: Evacuate the area. Wear appropriate PPE, including respiratory protection.

Contain the spill and prevent it from entering drains. Collect the material for disposal.

Ventilate the area and wash the spill site after material pickup is complete.

First Aid:

Eye Contact: Immediately flush eyes with plenty of water for at least 15 minutes,

occasionally lifting the upper and lower eyelids.[4] Seek immediate medical attention.

Skin Contact: Immediately wash the affected area with plenty of soap and water.[4] Remove

contaminated clothing. If irritation or other symptoms develop, seek medical attention. For

phenol burns, polyethylene glycol (PEG 300 or 400) can be effective in decontaminating the

skin.[14][21]

Inhalation: Move the exposed person to fresh air. If not breathing, give artificial respiration. If

breathing is difficult, give oxygen. Seek medical attention.[4]

Ingestion: Do NOT induce vomiting. If the person is conscious, rinse their mouth with water.

Seek immediate medical attention.[16]
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Fire and Explosion Hazard
The fire and explosion hazard for 2-Allyl-4-ethoxyphenol is not specifically known. However,

many organic compounds are combustible.

Extinguishing Media: Use water spray, carbon dioxide (CO2), dry chemical powder, or

appropriate foam.[4]

Hazardous Combustion Products: Combustion may produce carbon monoxide and carbon

dioxide.[4]

Firefighting Procedures: Wear a self-contained breathing apparatus (SCBA) and full

protective gear.[4]

Disposal Considerations
Dispose of 2-Allyl-4-ethoxyphenol and any contaminated materials as hazardous waste in

accordance with all local, state, and federal regulations. Do not allow this chemical to enter the

environment.

Experimental Protocols
Due to the absence of published studies on 2-Allyl-4-ethoxyphenol, specific experimental

protocols involving this compound cannot be provided. However, a general protocol for the

allylation of a phenol is described below. This is a common synthetic route and provides a

framework for how 2-Allyl-4-ethoxyphenol might be synthesized in a laboratory setting.

General Protocol for the Allylation of a Phenol:

Objective: To synthesize an allyl-substituted phenol via Williamson ether synthesis followed by

a Claisen rearrangement.

Materials:

Starting phenol (e.g., 4-ethoxyphenol)

Allyl bromide
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Potassium carbonate (or another suitable base)

Acetone (or another suitable solvent)

Inert atmosphere (e.g., nitrogen or argon)

Heating mantle and reflux condenser

Separatory funnel

Rotary evaporator

Silica gel for column chromatography

Appropriate solvents for extraction and chromatography (e.g., ethyl acetate, hexanes)

Procedure:

O-Allylation (Williamson Ether Synthesis): a. In a round-bottom flask equipped with a

magnetic stirrer and reflux condenser under an inert atmosphere, dissolve the starting

phenol and potassium carbonate in acetone. b. Slowly add allyl bromide to the reaction

mixture. c. Heat the mixture to reflux and monitor the reaction progress using thin-layer

chromatography (TLC). d. Once the reaction is complete, cool the mixture to room

temperature and filter to remove the inorganic salts. e. Remove the solvent in vacuo using a

rotary evaporator. f. Purify the resulting allyl phenyl ether by column chromatography if

necessary.

Claisen Rearrangement: a. Place the purified allyl phenyl ether in a suitable high-boiling

point solvent or neat in a reaction vessel equipped with a reflux condenser. b. Heat the

mixture to a high temperature (typically >200 °C) to induce the rearrangement. c. Monitor the

reaction by TLC. d. Upon completion, cool the reaction mixture. e. Purify the resulting allyl-

substituted phenol by column chromatography.

Safety Precautions for this Protocol:

Allyl bromide is a lachrymator and is toxic. Handle it in a fume hood with appropriate PPE.
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The Claisen rearrangement is often performed at high temperatures, so appropriate

precautions against thermal hazards should be taken.

All steps should be carried out in a well-ventilated fume hood.

Visualizations
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]
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